New Red

Spectrophotometry Analytical Chemistry Dye Characterization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H15N3NaO11S3
Molecular Weight 568.5 g/mol
Cat. No. B15556859
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Technical Parameters


Basic Identity
Product NameNew Red
Molecular FormulaC18H15N3NaO11S3
Molecular Weight568.5 g/mol
Structural Identifiers
InChIInChI=1S/C18H15N3O11S3.Na/c1-9(22)19-14-8-13(34(27,28)29)6-10-7-15(35(30,31)32)17(18(23)16(10)14)21-20-11-2-4-12(5-3-11)33(24,25)26;/h2-8,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29)(H,30,31,32);
InChIKeyCIZBGSMZHIKQKT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes250 mg / 1 g / 5 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

New Red (Ponceau 4R) Technical Overview


New Red, chemically identified as Ponceau 4R (C.I. 16255, E124), is a synthetic strawberry-red azo dye . It is characterized by its molecular formula C20H11N2Na3O10S3 and a molecular weight of 604.47 g/mol [1][2]. This water-soluble compound exhibits a maximum absorption wavelength (λmax) in the range of 506 to 510 nm [3][4]. It is widely utilized as a colorant in food, cosmetics, and pharmaceuticals, and is available in various purity grades from technical to certified reference material (CRM) standards [5].

Analytical reference standard — supports spectrophotometric method calibration and traceable quantification
Regulatory documentation context — supports compliance review for food, cosmetic, and pharmaceutical colorant specifications
Grade selection — CRM-grade available; review purity basis before procurement

Why New Red Cannot Be Substituted


Generic substitution among red azo dyes is precluded by significant differences in their spectral profiles, toxicological risk assessments, and regulatory standing. Even compounds within the same structural class exhibit distinct spectrophotometric properties (e.g., λmax and molar absorptivity) that directly impact color consistency and analytical method development [1]. Furthermore, divergence in Acceptable Daily Intake (ADI) values established by bodies like the European Food Safety Authority (EFSA) reflects material differences in toxicological profiles [2]. Finally, variability in impurity profiles and subsidiary color content, as documented in commercial samples, introduces batch-to-batch inconsistency and potential compliance risks, making cross-class substitution without full revalidation impractical [3].

Spectral profile mismatch Different λmax and molar absorptivity versus structurally similar red azo dyes may shift color consistency and calibration curves.
Regulatory divergence ADI reassessment history differs among in-class dyes; regulatory standing may not transfer without review.
Impurity profile variability Subsidiary color content and impurity spectra differ across commercial samples, potentially impacting monograph compliance.

New Red Differentiation Against Key Analogs


Spectral Profile vs. Allura Red AC

Direct spectrophotometric analysis reveals a clear spectral distinction between New Red (Ponceau 4R) and its close analog Allura Red AC. While both are red azo dyes, their fundamental optical properties differ quantitatively, which is critical for color matching and analytical identification. New Red exhibits a maximum absorption wavelength (λmax) of 510 nm with a molar absorptivity (ελ) of 1.7·10⁴ dm³ mol⁻¹ cm⁻¹, in contrast to Allura Red AC which has a λmax of 505 nm and an ελ of 3.1·10⁴ dm³ mol⁻¹ cm⁻¹ in aqueous solution [1].

Spectral Profile
Head-to-head
λmax 510 nm · ελ 1.7×10⁴ dm³ mol⁻¹ cm⁻¹
Allura Red AC λmax 505 nm · ελ 3.1×10⁴ dm³ mol⁻¹ cm⁻¹
Supports distinct calibration requirements
5 nm λmax shift; comparator ελ approximately 82% higher
Spectrophotometry Analytical Chemistry Dye Characterization

ADI Risk Assessment vs. Allura Red AC

The Acceptable Daily Intake (ADI) is a critical metric for assessing the long-term safety profile of a food additive and directly impacts its maximum permitted usage levels in formulations. In its 2009 review, the European Food Safety Authority (EFSA) lowered the ADI for New Red (Ponceau 4R, E124) based on updated toxicological evidence, while leaving the ADI for the comparator, Allura Red AC (E129), unchanged [1].

ADI Assessment
Regulatory context
EFSA lowered ADI for Ponceau 4R (E124) in 2009; comparator Allura Red AC (E129) unchanged
Supports risk-based selection review
Regulatory divergence from structurally similar dyes
Toxicology Food Safety Regulatory Compliance

Impurity Profile vs. Amaranth

A comparative survey of commercial samples reveals distinct impurity profiles for New Red (Food Red No. 102, E124) and its historical analog Amaranth (Food Red No. 2, E123). Analysis of 10 New Red samples from five manufacturers showed subsidiary color content ranging from 0.008% to 0.823% [1]. In contrast, 12 Amaranth samples exhibited a different impurity spectrum, with certain subsidiary colors like Sub C (not found in New Red) present at levels of 0.219% to 1.064% [1].

Impurity Profile
Head-to-head
Ponceau 4R (E124) Sub A range: 0.038–0.823%; Sub C absent
Amaranth (E123) Sub C range: 0.219–1.064%; distinct impurity spectrum
Impurity profile may impact monograph compliance
HPLC survey of 10 Ponceau 4R and 12 Amaranth commercial samples
Quality Control Food Chemistry Analytical Chemistry

Photodynamic Antibacterial Activity Ranking

In applications where colorants may contribute to product preservation, their inherent photodynamic antibacterial activity becomes a differentiating factor. A study comparing several edible food colorants established a rank order for their antibacterial activity. New Red (E124) demonstrated moderate activity, positioned significantly higher than both Allura Red AC (E129) and Brilliant Blue FCF (E133), which showed the lowest activities [1].

Antibacterial Rank
Reported
E127 > E150a > E122 > E124 >> E129 ≈ E133
Rank 4/7 E124
Supports multifunctional screening context
Reported photodynamic antibacterial activity ranking
Photochemistry Antimicrobial Activity Materials Science

High-Value Applications for New Red


Analytical Method Validation & QC

Procurement for analytical laboratories requiring certified reference materials (CRMs) for method validation and quality control. The well-defined spectrophotometric properties of New Red, specifically its λmax of 510 nm and ελ of 1.7·10⁴ dm³ mol⁻¹ cm⁻¹ [1], and the documented variability in its commercial purity and impurity profile [2], necessitate the use of a high-purity, traceable standard. This ensures accurate quantification and identification in complex matrices, which cannot be achieved using a generic red dye standard.

Regulatory Risk Mitigation via Reformulation

For food and beverage manufacturers operating in jurisdictions that adhere to EFSA guidelines, the lowered Acceptable Daily Intake (ADI) for New Red (E124) presents a specific compliance challenge [3]. This application involves the reformulation of products that originally contained this dye, or the strategic selection of New Red as a replacement for other dyes with distinct impurity profiles [2], to achieve a target color profile while managing overall dietary exposure and associated labeling requirements.

Functional Colorant for Preservation

In research and industrial applications where colorants may serve a dual purpose (e.g., providing color while contributing to product preservation), the moderate photodynamic antibacterial activity of New Red (E124) is a key selection criterion [4]. This property differentiates it from less active analogs like Allura Red AC (E129) and Brilliant Blue FCF (E133). Procurement for this scenario is driven by the need for a colorant that offers a quantifiable functional advantage beyond mere aesthetics.

Application
Selection Property
Validation Focus
Analytical method calibration
CRM-grade specification
Spectrophotometric identity confirmation
Regulatory compliance review
ADI-aligned specification
Usage-level verification
Preservative colorant screening
Reported antibacterial activity ranking
Activity context review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

53 linked technical documents
Explore Hub


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